Cas no 1196396-14-1 (2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)pyridine)

• Product Name: 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)pyridine
• CAS No: 1196396-14-1
• MF: C₁₇H₂₀BNO₃
• MW: 297.156604766846
• CID: 2121166
• Update Time: 2023-08-04

2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)pyridine
• 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]pyridine
• XTVMUTCVPPCEEW-UHFFFAOYSA-N
• 2-[4-(4,4,5,5-Tetramethyl[1,3,2]dioxaborolan-2-yl)phenoxy]pyridine
• 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)pyridine

• Inchi： 1S/C17H20BNO3/c1-16(2)17(3,4)22-18(21-16)13-8-10-14(11-9-13)20-15-7-5-6-12-19-15/h5-12H,1-4H3
• InChI Key： XTVMUTCVPPCEEW-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)OC2C=CC=CN=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 364
• Topological Polar Surface Area: 40.6